2-[4-(1-pyrrolidinylcarbonyl)phenyl]-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-[4-(pyrrolidine-1-carbonyl)phenyl]isoindole-1,3-dione
• InChI: InChI=1S/C19H16N2O3/c22-17(20-11-3-4-12-20)13-7-9-14(10-8-13)21-18(23)15-5-1-2-6-16(15)19(21)24/h1-2,5-10H,3-4,11-12H2
• InChI Key: ONHIXJIDMOLMMC-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CC=C(C=C2)N3C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C19H16N2O3
• Molecular Weight: 320.3 g/mol

Description

The compound "2-[4-(1-pyrrolidinylcarbonyl)phenyl]-1H-isoindole-1,3(2H)-dione" falls under the class of organic compounds featuring complex structures. Such compounds often exhibit unique properties and have potential applications in various fields, excluding drug use and dosage.

Synthesis Analysis

The synthesis of related compounds involves the condensation of certain precursors. For instance, 1-(phenyl(phenylamino)methyl)pyrrolidine-2,5-dione, a related compound, is synthesized from the condensation of succinimide, benzaldehyde, and aniline (Vendan et al., 2010).

Molecular Structure Analysis

The molecular structure of such compounds often features aromatic rings attached to the nitrogen atom, influencing their physical and chemical properties. For instance, different aromatic rings like phenyl or thiophene have been attached to the nitrogen atom in isoDPP derivatives to study their impact on molecular structure (Gendron et al., 2014).

Chemical Reactions and Properties

These compounds can undergo various chemical reactions, including oxidation under mild conditions. For example, 4-(p-Chloro)phenyl-1,2,4-triazole-3,5-dione has been used as an oxidizing agent for certain derivatives (Zolfigol et al., 2006).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, can be influenced by various factors including temperature and solvent type. For example, the solubility of related compounds like 1-(2-bromo-phenyl)-pyrrole-2,5-dione in different solvents varies with temperature (Yanxun Li et al., 2019).

Chemical Properties Analysis

The chemical properties such as photoluminescence and electrochemical behavior of these compounds can be notably diverse. For example, polymers containing pyrrolo[3,4-c]pyrrole-1,4-dione units demonstrate strong fluorescence and different optical and electrochemical properties depending on their molecular structure (Zhang et al., 2008; Beyerlein & Tieke, 2000).